Cas no 1136-42-1 (Galactopyranose,2-(acetylamino)-2-deoxy-)

Galactopyranose,2-(acetylamino)-2-deoxy- structure
1136-42-1 structure
Product Name:Galactopyranose,2-(acetylamino)-2-deoxy-
CAS No:1136-42-1
MF:C8H15NO6
MW:221.207803010941
CID:150105
PubChem ID:35717
Update Time:2025-04-19

Galactopyranose,2-(acetylamino)-2-deoxy- Chemical and Physical Properties

Names and Identifiers

    • Galactopyranose,2-(acetylamino)-2-deoxy-
    • 2-ACETAMIDO-2-DEOXY-D-GALACTOPYRANOSE
    • ACETAMIDO-2-DEOXY-D-GALACTOPYRANOSE, 2-(RG)
    • ACETYLCHONDROSAMINE
    • ACETYL-D-GALACTOSAMINE
    • AM-1
    • D-GALNAC
    • N-acelyl-D-glucosamine
    • N-ACETEYL-D-GALACTOSAMINIDE
    • N-ACETUL-D-GALACTOSAMINE
    • N-ACETYLCHONDROSAMINE
    • N-ACETYL-D-CHONDROSAMINE
    • N-ACETYL-D-GALACTOSAMINIDE
    • N-acetyl-D-glucosamine
    • N-acetylglucosamine
    • 2-Acetamido-2-Deoxy-D-Galactose
    • Epitope ID:130648
    • MFCD00065372
    • 6082-29-7
    • 2-ACETAMIDO-2-DESOXY-D-GALACTOPYRANOSE
    • 14215-68-0
    • 2-Deoxy-2-Acetamido-Galactopyranoside
    • 2-Acetamido-2-Deoxy-Galactopyranose
    • 1136-42-1
    • S11316
    • 2-Deoxy-2-Acetamido-D-Galactopyranose
    • N-Acetyl-D-Galactosamine
    • N-[(3R,4R,5R,6R)-6-(hydroxymethyl)-2,4,5-tris(oxidanyl)oxan-3-yl]ethanamide
    • O_FULL_01000000000000_GS_25
    • N-((3R,4R,5R,6R)-2,4,5-Trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-3-yl)acetamide
    • N-[(3R,4R,5R,6R)-2,4,5-trihydroxy-6-methylol-tetrahydropyran-3-yl]acetamide
    • N acetyl d galactosamin
    • CS-0207868
    • N-Acetyl-Galactosamine
    • EN300-7366607
    • 2-Deoxy-2-Acetamido-D-Galactopyranoside
    • AM84632
    • Q27103467
    • N-((3R,4R,5R,6R)-2,4,5-Trihydroxy-6-(hydroxymethyl)-tetrahydro-2H-pyran-3-yl)acetamide
    • 2-(Acetylamino)-2-deoxyhexopyranose #
    • 2-Deoxy-2-Acetamido-D-Galactose
    • AKOS016003462
    • N-[(3R,4R,5R,6R)-2,4,5-trihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide
    • 2-Acetamido-2-Deoxy-D-Galactopyranoside
    • ACETYLGALACTOSAMINE
    • C8H15NO6
    • CHEBI:28037
    • Galactopyranose, 2-acetamido-2-deoxy-
    • GalNAc
    • CHEMBL469447
    • 2-Acetamido-2-deoxygalactopyranose
    • A807857
    • A-1170
    • AS-12141
    • SCHEMBL29838
    • N-[(2R,3R,4R,5R,6R)-2,4,5-trihydroxy-6-(hydroxymethyl)-3-oxanyl]acetamide
    • WURCS=2.0/1,1,0/(a2112h-1x_1-5_2*NCC/3=O)/1/
    • 31022-50-1
    • N-Acetyl-D-galactosamine, ~98%
    • 2-Acetamido-2-Deoxy-Galactopyranoside
    • 2-Deoxy-2-Acetamido-Galactose
    • Acetamido-2-Deoxy-d-galactopyranose,2-(rg)
    • 2-Deoxy-2-Acetamido-Galactopyranose
    • A1245
    • A881021
    • N-Acetylgalactosamine
    • 2-Acetamido-2-Deoxy-Galactose
    • C01132
    • NGA
    • Inchi: 1S/C8H15NO6/c1-3(11)9-5-7(13)6(12)4(2-10)15-8(5)14/h4-8,10,12-14H,2H2,1H3,(H,9,11)/t4-,5-,6+,7-,8?/m1/s1
    • InChI Key: OVRNDRQMDRJTHS-KEWYIRBNSA-N
    • SMILES: O1C([C@@H]([C@H]([C@H]([C@H]1CO)O)O)NC(C)=O)O

Computed Properties

  • Exact Mass: 221.08993720g/mol
  • Monoisotopic Mass: 221.08993720g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 119Ų

Galactopyranose,2-(acetylamino)-2-deoxy- Related Literature

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